Cas no 10447-93-5 (1,5-dimethyl-1H-imidazole)

• Product Name: 1,5-dimethyl-1H-imidazole
• CAS No: 10447-93-5
• MF: C₅H₈N₂
• MW: 96.1304206848145
• MDL: MFCD02661128
• CID: 174272
• PubChem ID: 139158
• Update Time: 2025-06-09

1,5-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1,5-dimethyl-
• 1,5-dimethylimidazole
• 1,5-Dimethyl-1H-imidazol
• 1,5-Dimethyl-1H-imidazole
• 1H-Imidazole,1,5-dimethyl
• dimethyl-1,5 imidazole
• RR911G5X4F
• Q27288256
• DTXSID00146497
• UNII-RR911G5X4F
• EN300-108774
• 1,5-dimethyl imidazole
• LS-11818
• MFCD02661128
• 1,5-Dimethyl-1H-imidazole #
• 10447-93-5
• AKOS027322713
• 1H-Imidazole, 1,5-dimethyl-
• 1,5-dimethyl-1H-imidazole

• MDL： MFCD02661128
• Inchi： 1S/C5H8N2/c1-5-3-6-4-7(5)2/h3-4H,1-2H3
• InChI Key： HQNBJNDMPLEUDS-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C)C

Computed Properties

• Exact Mass: 96.06870
• Monoisotopic Mass: 96.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 221°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.518
• PSA: 17.82000
• LogP: 0.72850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,5-dimethyl-1H-imidazole

Comprehensive Guide to 1,5-Dimethyl-1H-imidazole (CAS No. 10447-93-5): Properties, Applications, and Industry Trends

1,5-Dimethyl-1H-imidazole (CAS No. 10447-93-5) is a versatile organic compound belonging to the imidazole family, widely recognized for its role in pharmaceuticals, agrochemicals, and specialty chemical synthesis. With the growing demand for heterocyclic compounds in research and industrial applications, this molecule has garnered significant attention due to its unique structural properties and reactivity. In this article, we delve into its molecular characteristics, synthesis methods, and emerging applications while addressing frequently searched questions like "What is 1,5-dimethyl-1H-imidazole used for?" and "How is CAS 10447-93-5 synthesized?".

The molecular formula of 1,5-dimethyl-1H-imidazole is C₅H₈N₂, featuring a five-membered ring with two nitrogen atoms at positions 1 and 3. This structure contributes to its high polarity and basic nature, making it a valuable intermediate in organic reactions. Researchers often explore its derivatives for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents, aligning with trending topics like "green chemistry in pharmaceutical synthesis" and "sustainable catalytic processes".

Industrially, CAS 10447-93-5 serves as a ligand in coordination chemistry and a building block for ionic liquids, addressing the rising interest in "energy storage materials" and "eco-friendly solvents". Its thermal stability (up to 200°C) and solubility in polar solvents like water and ethanol enhance its utility in catalysis and material science. Recent studies highlight its potential in CO₂ capture technologies, a hot topic in climate change mitigation research.

Synthesis of 1,5-dimethyl-1H-imidazole typically involves the condensation of 1,2-diaminopropane with formaldehyde or via Debus-Radziszewski reaction modifications. Optimized routes now emphasize atom economy and low-waste production, reflecting the industry's shift toward "circular economy principles". Analytical techniques like GC-MS and NMR spectroscopy ensure purity, critical for applications in electronic materials and bioconjugation.

From a commercial perspective, global suppliers of 10447-93-5 prioritize high-purity grades (>98%) to meet pharmaceutical standards. Searches for "buy 1,5-dimethylimidazole" often correlate with regions like North America and Asia-Pacific, where fine chemical industries are expanding. Regulatory compliance (e.g., REACH and FDA guidelines) ensures safe handling, though it remains non-hazardous under normal conditions.

Future prospects for 1,5-dimethyl-1H-imidazole include nanotechnology integrations, such as metal-organic frameworks (MOFs), and biodegradable polymer formulations. As AI-driven molecular modeling accelerates compound optimization, this imidazole derivative continues to bridge gaps between academic research and industrial innovation, answering queries like "How can imidazoles improve battery performance?"—a testament to its interdisciplinary relevance.